Methyl (4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetate

• IUPAC Name: methyl 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetate
• InChI: InChI=1S/C6H7NO3S2/c1-10-5(9)2-7-4(8)3-12-6(7)11/h2-3H2,1H3
• InChI Key: IQPKPVIMMTUWNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(=O)CSC1=S
• Molecular Formula: C6H7NO3S2
• DSSTOX Substance ID: DTXSID101264470
• Molecular Weight: 205.3 g/mol
• CAS RN: 149789-77-5

Description

“Methyl (4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetate” is a compound that belongs to the class of thiazolidine derivatives. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

Thiazolidine motifs are used as vehicles in the synthesis of valuable organic combinations. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity. For instance, Obydennov et al. synthesized 1,3-thiazolidin-4-one and pyrrolidine-2,3,5-trione motifs linked to (5Z)-[2-(2,4,5-trioxopyrrolidin-3-ylidene)-4-oxo-1,3-thiazolidin-5-ylidene]acetate derivatives via an exocyclic C=C bond.

Molecular Structure Analysis

The molecular formula of “this compound” is C5H5NO3S2. It is a five-membered heterocycle system having one nitrogen and one sulfur atom. In the thiazolidine nucleus, a large number of substitutions are possible on 2, 4, and 5 positions responsible for enhancing the compound’s pharmaceutical importance.

Chemical Reactions Analysis

The synthesis of thiazolidine derivatives involves various chemical reactions. For example, N-arylsulfonylaziridine, activated by the Lewis acid (BF3·OEt2) with TBAHS, gave an intermediate which was highly reactive and showed SN2-type ring-opening reaction with isothiocyanates to furnish a new intermediate with an inverted configuration.

Physical And Chemical Properties Analysis

The yield of the compound is 0.47 g (96%), and the melting point is 124–126°C. The 1H NMR spectrum, δ, ppm: 0.73 d [3H, (CH3)2CH, J = 6.6 Hz], 1.16 d [3H, (CH3)2CH, J = 6.3 Hz], 2.92–3.00 m [1H, (CH3)2CH], 5.06 d (1H, CHN, J = 8.4 Hz), 6.67 d (2H, C6H4OH, J = 8.5 Hz), 7.21 d (2H, C6H4OH, J = 8.6 Hz), 7.62 d (2H, C6H4Br, J = 8.4 Hz), 7.77 d (2H, C6H4Br, J = 8.2 Hz), 7.84 s (1H, CH=), 9.23 s (1H, OH), 9.49 s (1H, NH).

Mechanism of Action

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on. This diversity in the biological response makes it a highly prized moiety.

Future Directions

The future research directions could focus on developing multifunctional drugs and improving their activity. The detailed description of the existing modern standards in the field presented in this article may be interesting and beneficial to the scientists for further exploration of these heterocyclic compounds as possible anticancer agents.